Cas no 100618-66-4 (2-pyridinecarboxylic acid, heptyl ester)

2-pyridinecarboxylic acid, heptyl ester structure
100618-66-4 structure
Product Name:2-pyridinecarboxylic acid, heptyl ester
CAS No:100618-66-4
MF:C13H19NO2
MW:221.29546380043
CID:1127031
PubChem ID:101326079
Update Time:2025-04-20

2-pyridinecarboxylic acid, heptyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-pyridinecarboxylic acid, heptyl ester
    • Heptyl pyridine-2-carboxylate
    • LogP
    • Heptyl pyridine-2-carboxylate; LogP
    • 100618-66-4
    • DTXSID901030045
    • Heptyl 2-pyridinecarboxylate
    • Inchi: 1S/C13H19NO2/c1-2-3-4-5-8-11-16-13(15)12-9-6-7-10-14-12/h6-7,9-10H,2-5,8,11H2,1H3
    • InChI Key: TTYLHMSALCBTCD-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CN=1)=O)CCCCCCC

Computed Properties

  • Exact Mass: 221.14167
  • Monoisotopic Mass: 221.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • PSA: 39.19

2-pyridinecarboxylic acid, heptyl ester Related Literature

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